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Introduction

ML204 hydrochloride is a potent and selective inhibitor of the Transient Receptor Potential
Canonical 4 and 5 (TRPC4 and TRPC5) channels.[1][2] These channels are non-selective
cation channels that play a crucial role in cellular calcium signaling following the activation of G
protein-coupled receptors (GPCRSs) and receptor tyrosine kinases.[3][4] ML204 has been
identified as a valuable tool for studying the physiological and pathological roles of TRPC4/C5
channels due to its selectivity over other TRP channels, such as TRPCB6, and its lack of
significant effect on other ion channels.[1][5] This document provides detailed protocols for the
use of ML204 hydrochloride in fluorescent calcium imaging assays to investigate TRPC4/C5
channel activity.

Mechanism of Action

ML204 directly blocks the TRPC4/C5 channel pore, thereby inhibiting the influx of Ca2+ into
the cell.[6] This inhibitory action is independent of the upstream GPCR signaling cascade,
indicating a direct interaction with the channel protein itself.[6][7] TRPC4 channels can be
activated by both Gg/11 and Gi/o protein-coupled receptor pathways, making ML204 a
versatile tool for studying various signaling contexts.[2][8][9]
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The inhibitory activity of ML204 on TRPC4 channels has been quantified using various assays.
The half-maximal inhibitory concentration (IC50) values vary depending on the specific
experimental conditions.

Inhibitor Target(s) IC50 (TRPC4) Assay Type Reference

Fluorescent
ML204 TRPC4/TRPC5 0.96 uM Intracellular [5][6]
Ca2+ Assay

Whole-Cell
2.6 -3.0 uM [5][6]
Voltage Clamp

Fluorescent

291 uM Assay (ACh- [10]
induced)
TRPC Channels ) Electrophysiolog
SKF-96365 ] Varies [6]
(Non-selective) y

TRP Channels )
Electrophysiolog

2-APB (Broad- Varies [6]
spectrum) Y
TRPC4/TRPC5 ) Electrophysiolog

La3+ Varies [6]
(Dual effect) y

Note: IC50 values can be influenced by factors such as cell type, channel activation method,
and specific assay conditions. Direct comparison between studies should be made with
caution.[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the TRPC4 signaling pathway and a typical experimental
workflow for a calcium imaging assay using ML204.
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Caption: Simplified signaling pathway of TRPC4 activation and its inhibition by ML204.
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5. Agonist Addition
(e.g., DAMGO)

l
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7. Data Analysis
(AF/FO, IC50 determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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